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Compound of Interest

Compound Name: Desmethyl formetanate

Cat. No.: B15191703 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are provided for research and

informational purposes. Currently, a certified analytical standard for Desmethyl formetanate is

not widely commercially available. The information herein is based on the known properties

and analytical methodologies for the parent compound, Formetanate, and assumes the future

availability of a Desmethyl formetanate standard. All proposed analytical methods would

require rigorous validation.

Introduction to Desmethyl Formetanate
Desmethyl formetanate is a primary metabolite of Formetanate, a carbamate insecticide and

acaricide used to control mites and insects on various agricultural crops.[1] Formetanate acts

by inhibiting the enzyme acetylcholinesterase, leading to the disruption of the nervous system

in pests.[2][3] The metabolic fate of Formetanate in plants, animals, and the environment is a

critical area of study for assessing its overall toxicological and environmental impact. The

presence and concentration of metabolites like Desmethyl formetanate are key indicators in

these assessments.

Chemical Structure and Properties (Deduced)

The N-demethylation of Formetanate most likely occurs on the dimethylaminomethyleneamino

group, as this is a common metabolic pathway for compounds with this functional group

mediated by cytochrome P450 enzymes.[4][5]
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Parent Compound (Formetanate): 3-[[(dimethylamino)methylidene]amino]phenyl

methylcarbamate[6]

Deduced Metabolite (Desmethyl formetanate): 3-[[(methylamino)methylidene]amino]phenyl

methylcarbamate

Deduced Chemical Information:

Property Deduced Value

Chemical Name
3-[[(methylamino)methylidene]amino]phenyl

methylcarbamate

IUPAC Name
[3-(methylaminomethylideneamino)phenyl] N-

methylcarbamate

Molecular Formula C10H13N3O2

Molecular Weight 207.23 g/mol

Applications of Desmethyl Formetanate Analytical
Standards
The availability of a certified Desmethyl formetanate analytical standard is crucial for:

Metabolism Studies: Quantifying the rate and extent of Formetanate metabolism in various

biological systems.

Residue Analysis: Accurately detecting and quantifying Desmethyl formetanate residues in

food products and environmental samples to ensure compliance with regulatory limits.[7]

Toxicological Assessments: Evaluating the potential toxicity of this metabolite in comparison

to the parent compound.

Environmental Fate Studies: Monitoring the degradation and persistence of Formetanate and

its metabolites in soil and water.

Signaling Pathway
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Formetanate and, presumably, its metabolite Desmethyl formetanate, act by inhibiting

acetylcholinesterase (AChE). This enzyme is responsible for breaking down the

neurotransmitter acetylcholine (ACh). Inhibition of AChE leads to an accumulation of ACh in the

synaptic cleft, causing continuous stimulation of cholinergic receptors.
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Figure 1: Acetylcholinesterase Inhibition Pathway

Experimental Protocols
The following protocol is a proposed method for the analysis of Desmethyl formetanate in fruit

matrices, adapted from established QuEChERS and LC-MS/MS methods for Formetanate.[8]

[9]

4.1. Sample Preparation: Modified QuEChERS Method

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used

sample preparation technique for pesticide residue analysis in food matrices.[10][11]

Homogenization: Homogenize 500 g of the fruit sample in a blender.

Extraction:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15191703?utm_src=pdf-body
https://www.benchchem.com/product/b15191703?utm_src=pdf-body-img
https://www.benchchem.com/product/b15191703?utm_src=pdf-body
https://www.researchgate.net/publication/382918437_MODIFIED_QUECHERS_EXTRACTION_METHOD_FOR_THE_EVALUATION_OF_CARBAMATE_PESTICIDES_IN_FRUITS_AND_VEGETABLES_GROWN_IN_TIRUPUR_SOUTH_INDIA
https://www.agriculturejournal.org/volume12number2/analysis-of-pesticide-residue-in-fruit-using-the-quechers-method-coupled-with-lc-ms-ms-detection/
https://ikm.org.my/publications/malaysian-journal-of-chemistry/xcesfile.php?abs=J0011-A00112
https://www.chromatographyonline.com/view/quechers-method-proposed-to-detect-pesticides-in-fruits
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15191703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex vigorously for 1 minute.

Add 4 g of anhydrous magnesium sulfate (MgSO₄) and 1 g of sodium chloride (NaCl).

Vortex immediately for 1 minute.

Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL microcentrifuge

tube containing 150 mg of anhydrous MgSO₄ and 25 mg of Primary Secondary Amine

(PSA).

Vortex for 30 seconds.

Final Centrifugation and Filtration:

Centrifuge at 10,000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-

MS/MS analysis.

4.2. Analytical Methodology: LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the high selectivity

and sensitivity required for the trace-level quantification of pesticide residues.[12][13]

4.2.1. Proposed LC-MS/MS Parameters:
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Parameter Proposed Condition

Instrument UPLC-Tandem Quadrupole Mass Spectrometer

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A Water with 0.1% formic acid

Mobile Phase B Acetonitrile with 0.1% formic acid

Gradient

Start at 5% B, ramp to 95% B over 5 minutes,

hold for 2 minutes, return to initial conditions

and equilibrate.

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions

To be determined upon availability of a

standard. A hypothetical precursor ion would be

the protonated molecule [M+H]⁺. Product ions

would be generated by fragmentation of the

precursor.

4.3. Quantitative Data

The following table summarizes typical quantitative data for the analysis of the parent

compound, Formetanate hydrochloride, using LC-MS/MS. It is anticipated that a validated

method for Desmethyl formetanate would achieve similar performance.[12][14]

Analyte Method Matrix
LOQ
(ng/g)

LOD
(ng/g)

Recovery
(%)

RSD (%)

Formetanat

e HCl

UPLC-

MS/MS
Fruits 0.3 0.1 95-109 < 15

Formetanat

e HCl
LC-MS/MS

Agricultural

Products
10 - 92.3-103 1.3-5.4
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Visualizations
5.1. Metabolic Pathway of Formetanate
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Figure 2: Metabolic Demethylation of Formetanate

5.2. Analytical Workflow
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Figure 3: Proposed Analytical Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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